Cas no 917747-58-1 ((E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid)
(E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid Chemical and Physical Properties
Names and Identifiers
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- (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid
- 2-Methyl-4-((5-methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid
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- Inchi: 1S/C9H10N2O4/c1-5(9(13)14)3-8(12)10-7-4-6(2)15-11-7/h3-4H,1-2H3,(H,13,14)(H,10,11,12)
- InChI Key: MVKQANSMOSLNFU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)=CC(NC1C=C(C)ON=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
(E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529542-1g |
2-Methyl-4-((5-methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid |
917747-58-1 | 97% | 1g |
$291 | 2023-03-10 | |
| Ambeed | A338459-1g |
2-Methyl-4-((5-methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid |
917747-58-1 | 97% | 1g |
$294.0 | 2025-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD598858-1g |
2-Methyl-4-((5-methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid |
917747-58-1 | 97% | 1g |
¥2023.0 | 2024-04-17 | |
| Crysdot LLC | CD11016595-5g |
2-Methyl-4-((5-methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid |
917747-58-1 | 97% | 5g |
$874 | 2024-07-19 |
(E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid Suppliers
(E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Additional information on (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid
(E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid (CAS No. 917747-58-1)
(E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid (CAS No. 917747-58-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.
The chemical structure of (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid is composed of a conjugated double bond system and a substituted isoxazole ring, which imparts it with distinct chemical and biological properties. The presence of the isoxazole ring, a five-membered heterocyclic compound, is known to enhance the compound's stability and reactivity, making it an attractive candidate for drug design and synthesis.
Recent studies have highlighted the potential of (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in managing conditions such as arthritis and other inflammatory disorders. The mechanism of action involves the inhibition of key enzymes involved in the inflammatory cascade, thereby reducing inflammation and associated pain.
In addition to its anti-inflammatory effects, (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid has also shown promise in cancer research. A recent study conducted by a team of researchers at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.
The pharmacokinetic properties of (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. Its high bioavailability and low toxicity profile make it an attractive option for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.
Beyond its therapeutic applications, (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid has also found use in other areas of research. For example, it has been employed as a building block in the synthesis of more complex molecules with diverse biological activities. Its unique chemical structure makes it an ideal starting material for combinatorial chemistry approaches, enabling the rapid generation of large libraries of compounds for high-throughput screening.
In conclusion, (E)-2-Methyl-3-(5-methyl-isoxazol-3-ylcarbamoyl)-acrylic acid (CAS No. 917747-58-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.
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